3-[(2-Fluorophenoxy)methyl]-4-methoxybenzaldehyde
3-[(2-Fluorophenoxy)methyl]-4-methoxybenzaldehyde
Brand Name:
Vulcanchem
CAS No.:
351366-06-8
VCID:
VC0410877
InChI:
InChI=1S/C15H13FO3/c1-18-14-7-6-11(9-17)8-12(14)10-19-15-5-3-2-4-13(15)16/h2-9H,10H2,1H3
SMILES:
COC1=C(C=C(C=C1)C=O)COC2=CC=CC=C2F
Molecular Formula:
C15H13FO3
Molecular Weight:
260.26g/mol
3-[(2-Fluorophenoxy)methyl]-4-methoxybenzaldehyde
CAS No.: 351366-06-8
Main Products
VCID: VC0410877
Molecular Formula: C15H13FO3
Molecular Weight: 260.26g/mol
![3-[(2-Fluorophenoxy)methyl]-4-methoxybenzaldehyde - 351366-06-8](/images/no_structure.jpg)
| CAS No. | 351366-06-8 |
|---|---|
| Product Name | 3-[(2-Fluorophenoxy)methyl]-4-methoxybenzaldehyde |
| Molecular Formula | C15H13FO3 |
| Molecular Weight | 260.26g/mol |
| IUPAC Name | 3-[(2-fluorophenoxy)methyl]-4-methoxybenzaldehyde |
| Standard InChI | InChI=1S/C15H13FO3/c1-18-14-7-6-11(9-17)8-12(14)10-19-15-5-3-2-4-13(15)16/h2-9H,10H2,1H3 |
| Standard InChIKey | RXVVMJTWVLQTIH-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C=O)COC2=CC=CC=C2F |
| Canonical SMILES | COC1=C(C=C(C=C1)C=O)COC2=CC=CC=C2F |
| PubChem Compound | 818604 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume